Cas no 889939-58-6 (2-(3,4-Dimethoxy-phenyl)-2-pyrrolidin-1-yl-ethylamine)

• Product Name: 2-(3,4-Dimethoxy-phenyl)-2-pyrrolidin-1-yl-ethylamine
• CAS No: 889939-58-6
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 3083634
• PubChem ID: 15145513
• Update Time: 2025-10-30

2-(3,4-Dimethoxy-phenyl)-2-pyrrolidin-1-yl-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxy-phenyl)-2-pyrrolidin-1-yl-ethylamine
• 2-(3,4-dimethoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine
• 2-(3,4-dimethoxyphenyl)-2-(pyrrolidin-1-yl)ethanamine
• BBL031012
• I(2)-(3,4-Dimethoxyphenyl)-1-pyrrolidineethanamine
• DTXSID201243835
• AKOS000149340
• AKOS016040410
• 889939-58-6
• CS-0330541
• STK622691
• 2-(3,4-dimethoxyphenyl)-2-pyrrolidin-1-ylethanamine

• MDL： MFCD08445730
• Inchi： 1S/C14H22N2O2/c1-17-13-6-5-11(9-14(13)18-2)12(10-15)16-7-3-4-8-16/h5-6,9,12H,3-4,7-8,10,15H2,1-2H3
• InChI Key： WQYZFTUTVPPVGV-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(CN)N1CCCC1)OC

Computed Properties

• Exact Mass: 250.168127949Da
• Monoisotopic Mass: 250.168127949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.7Ų

2-(3,4-Dimethoxy-phenyl)-2-pyrrolidin-1-yl-ethylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-Dimethoxy-phenyl)-2-pyrrolidin-1-yl-ethylamine

Professional Introduction to Compound with CAS No. 889939-58-6 and Product Name: 2-(3,4-Dimethoxy-phenyl)-2-pyrrolidin-1-yl-ethylamine

The compound with the CAS number 889939-58-6 and the product name 2-(3,4-Dimethoxy-phenyl)-2-pyrrolidin-1-yl-ethylamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both 3,4-dimethoxyphenyl and pyrrolidin-1-yl moieties in its structure suggests a unique combination of pharmacophoric elements that may contribute to its biological activity.

Recent studies have highlighted the importance of 2-(3,4-Dimethoxy-phenyl)-2-pyrrolidin-1-yl-ethylamine in the development of novel therapeutic agents. The 3,4-dimethoxyphenyl group is a well-known pharmacophore found in various bioactive molecules, including some natural products and synthetic drugs. Its ability to interact with specific biological targets has been extensively studied, making it a valuable component in drug design. On the other hand, the pyrrolidin-1-yl moiety is known for its role in enhancing the solubility and bioavailability of pharmaceutical compounds. This dual functionality makes 2-(3,4-Dimethoxy-phenyl)-2-pyrrolidin-1-yl-ethylamine a promising candidate for further exploration.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been subjects of intense research. The structural features of 2-(3,4-Dimethoxy-phenyl)-2-pyrrolidin-1-yl-ethylamine have been meticulously analyzed to understand its potential interactions with biological targets. Computational studies have played a crucial role in predicting the binding affinity and mode of action of this molecule. These studies have revealed that the compound may exhibit significant activity against certain enzymes and receptors involved in various disease pathways.

One of the most intriguing aspects of 2-(3,4-Dimethoxy-phenyl)-2-pyrrolidin-1-yl-ethylamine is its potential application in treating neurological disorders. The structural similarity to known psychoactive compounds suggests that it may influence neurotransmitter systems in the brain. Preliminary research has indicated that this compound may interact with serotonin receptors, which are implicated in mood regulation and cognitive functions. This finding opens up new avenues for developing treatments for conditions such as depression and anxiety.

Furthermore, the compound has shown promise in preclinical studies as an anti-inflammatory agent. Inflammation is a key pathological process underlying many chronic diseases, including cardiovascular disorders and autoimmune conditions. The ability of 2-(3,4-Dimethoxy-phenyl)-2-pyrrolidin-1-yl-ethylamine to modulate inflammatory pathways has been demonstrated through in vitro experiments. These studies have revealed that the compound can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation.

The synthetic route to 2-(3,4-Dimethoxy-phenyl)-2-pyrrolidin-1-yl-ethylamine is another area of significant interest. The synthesis involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and sustainable production processes for this compound. Green chemistry principles have been incorporated into the synthesis to minimize waste and reduce environmental impact.

The pharmacokinetic properties of 2-(3,4-Dimethoxy-phenyl)-2-pyrrolidin-1-yl-ethylamine are also being thoroughly investigated. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic efficacy and safety profile. Preliminary data suggest that this compound exhibits good oral bioavailability and moderate metabolic stability. These properties make it a suitable candidate for further development into a clinical drug.

In conclusion, 2-(3,4-Dimethoxy-phenyl)-2-pyrrolidin-1-yl-ethylamine (CAS No. 889939-58-6) represents a fascinating molecule with significant potential in pharmaceutical applications. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound is poised to play a vital role in the discovery and development of novel therapeutic agents.